Cas no 1587-41-3 (Dichlorodinitromethane)

• Product Name: Dichlorodinitromethane
• CAS No: 1587-41-3
• MF: CCl₂N₂O₄
• MW: 174.927698135376
• CID: 163458
• PubChem ID: 15318
• Update Time: 2025-11-07

Dichlorodinitromethane Chemical and Physical Properties

Names and Identifiers

• Methane,dichlorodinitro-
• dichloro(dinitro)methane
• Dichlorodinitromethane
• BRN 1772861
• SCHEMBL11662477
• 1587-41-3
• AKOS030239773
• Dichloro-dinitro-methane
• METHANE, DICHLORODINITRO-
• DTXSID10166500

• Inchi： 1S/CCl2N2O4/c2-1(3,4(6)7)5(8)9
• InChI Key： VLWDJCZBZPKOGX-UHFFFAOYSA-N
• SMILES： ClC([N+](=O)[O-])([N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 173.9236
• Monoisotopic Mass: 173.9235119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.6124
• Boiling Point: 121.5°C (estimate)
• Refractive Index: 1.4575
• PSA: 86.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on Dichlorodinitromethane

Comprehensive Overview of Dichlorodinitromethane (CAS No. 1587-41-3): Properties, Applications, and Industry Insights

Dichlorodinitromethane (CAS No. 1587-41-3), a chemical compound with the molecular formula CCl₂N₂O₄, has garnered attention in specialized industrial and research applications due to its unique structural and reactive properties. This nitro-substituted methane derivative is characterized by its high oxidative potential and selective reactivity, making it a subject of interest in advanced material synthesis and niche chemical processes. Below, we delve into its molecular characteristics, practical uses, and emerging trends aligned with current scientific and industrial demands.

The compound’s nomenclature, Dichlorodinitromethane, reflects its functional groups: two chlorine atoms (dichloro-) and two nitro groups (dinitro-) bonded to a central methane carbon. Its CAS registry number 1587-41-3 serves as a unique identifier in chemical databases, facilitating precise tracking in regulatory and safety documentation. Researchers often search for terms like "Dichlorodinitromethane synthesis", "CCl₂N₂O₄ properties", or "1587-41-3 applications", highlighting the demand for detailed technical data.

From a molecular perspective, Dichlorodinitromethane exhibits a tetrahedral geometry with pronounced polarity due to the electronegative chlorine and nitro substituents. This configuration contributes to its solubility in organic solvents and thermal stability under controlled conditions. Analytical techniques such as FT-IR spectroscopy and mass spectrometry are commonly employed to characterize its purity and decomposition pathways, topics frequently queried in academic forums.

In industrial contexts, Dichlorodinitromethane is utilized as an intermediate in the synthesis of high-energy materials and specialty oxidizers. Its role in catalysis and polymer modification has been explored in patents, particularly for enhancing material durability. Recent trends show growing interest in green chemistry alternatives, prompting studies into its biodegradability and eco-friendly derivatives—a hotspot for sustainable innovation.

Safety and handling protocols for CAS No. 1587-41-3 emphasize proper ventilation and non-reactive storage containers, addressing common user queries about chemical compatibility. Regulatory frameworks like REACH and OSHA guidelines provide standardized handling recommendations, ensuring compliance in laboratory and manufacturing settings.

Emerging applications of Dichlorodinitromethane include its potential in pharmaceutical intermediates and agrochemical formulations, though these require further validation. The compound’s reactivity with amines and thiols is a focus of mechanistic studies, aligning with the broader search for nitro compound reactivity in synthetic chemistry.

To summarize, Dichlorodinitromethane (CAS No. 1587-41-3) represents a versatile yet niche chemical with evolving relevance. Its integration into high-performance materials and alignment with sustainability goals underscore its value in modern science. Continued research into its environmental impact and novel applications will likely drive future interest, as reflected in search analytics and peer-reviewed literature.